Cas no 359868-61-4 ((5-Nitro-tetrazol-2-yl)-acetic acid ethyl ester)

• Product Name: (5-Nitro-tetrazol-2-yl)-acetic acid ethyl ester
• CAS No: 359868-61-4
• MF: C₅H₇N₅O₄
• MW: 201.140179872513
• CID: 3102309
• PubChem ID: 1263677
• Update Time: 2025-05-28

(5-Nitro-tetrazol-2-yl)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (5-Nitro-tetrazol-2-yl)-acetic acid ethyl ester
• ethyl (5-nitro-2{H}-tetrazol-2-yl)acetate
• 2H-Tetrazole-2-acetic acid, 5-nitro-, ethyl ester
• Ethyl 2-(5-nitro-2H-tetrazol-2-yl)acetate
• ethyl (5-nitro-2H-tetrazol-2-yl)acetate
• Ethyl 2-(5-nitro-2H-1,2,3,4-tetrazol-2-yl)acetate
• STK772160
• CS-0327563
• 359868-61-4
• AKOS001752722
• ethyl 2-(5-nitrotetrazol-2-yl)acetate

• Inchi： 1S/C5H7N5O4/c1-2-14-4(11)3-9-7-5(6-8-9)10(12)13/h2-3H2,1H3
• InChI Key： FJSRIWJWANJPSM-UHFFFAOYSA-N
• SMILES： N1=C([N+]([O-])=O)N=NN1CC(OCC)=O

Computed Properties

• Exact Mass: 201.04980372Da
• Monoisotopic Mass: 201.04980372Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (5-Nitro-tetrazol-2-yl)-acetic acid ethyl ester

Recent Advances in the Application of (5-Nitro-tetrazol-2-yl)-acetic acid ethyl ester (CAS: 359868-61-4) in Chemical Biology and Pharmaceutical Research

(5-Nitro-tetrazol-2-yl)-acetic acid ethyl ester (CAS: 359868-61-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro-tetrazole moiety, has been increasingly utilized as a versatile building block in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents and diagnostic tools. Recent studies have highlighted its potential in various applications, ranging from enzyme inhibition to fluorescent labeling, underscoring its importance in modern drug discovery and development.

One of the most notable applications of (5-Nitro-tetrazol-2-yl)-acetic acid ethyl ester is its role in the synthesis of tetrazole-based inhibitors. Tetrazoles are known for their bioisosteric properties, often serving as surrogates for carboxylic acids in drug design. The nitro group in this compound enhances its reactivity, making it a valuable intermediate in the preparation of inhibitors targeting key enzymes such as matrix metalloproteinases (MMPs) and angiotensin-converting enzyme (ACE). Recent research has demonstrated its efficacy in the development of MMP-2 inhibitors, which are being explored for their potential in cancer therapy and tissue remodeling.

In addition to its inhibitory properties, (5-Nitro-tetrazol-2-yl)-acetic acid ethyl ester has been employed in the field of bioorthogonal chemistry. Its ability to participate in click chemistry reactions, particularly with azides, has made it a useful tool for labeling biomolecules. A 2023 study published in the Journal of Chemical Biology reported the successful use of this compound in the fluorescent labeling of proteins, enabling real-time tracking of protein interactions in live cells. This application opens new avenues for studying cellular processes and drug-target interactions with high precision.

Another emerging area of research involves the use of (5-Nitro-tetrazol-2-yl)-acetic acid ethyl ester in the development of prodrugs. The nitro group can be selectively reduced in vivo, releasing active drug molecules in a controlled manner. Recent preclinical studies have explored this approach for the targeted delivery of anticancer agents, with promising results in reducing systemic toxicity. For instance, a 2022 study in the European Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of nitroreductase-activated prodrugs, which showed enhanced selectivity for hypoxic tumor environments.

Despite its promising applications, challenges remain in the optimization of (5-Nitro-tetrazol-2-yl)-acetic acid ethyl ester for clinical use. Issues such as stability under physiological conditions and potential off-target effects need to be addressed. Ongoing research is focused on modifying the compound's structure to improve its pharmacokinetic properties while retaining its bioactive potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in this area.

In conclusion, (5-Nitro-tetrazol-2-yl)-acetic acid ethyl ester (CAS: 359868-61-4) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from enzyme inhibition to bioorthogonal labeling, highlight its versatility and potential for innovation. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools. Future studies should focus on addressing current limitations and exploring novel applications to fully realize its potential in the field.